3-Fluorosulfonyloxy-5-[(2R,4R)-4-methoxy-2-methylpiperidine-1-carbonyl]pyridine

• IUPAC Name: 3-fluorosulfonyloxy-5-[(2R,4R)-4-methoxy-2-methylpiperidine-1-carbonyl]pyridine
• InChI: InChI=1S/C13H17FN2O5S/c1-9-5-11(20-2)3-4-16(9)13(17)10-6-12(8-15-7-10)21-22(14,18)19/h6-9,11H,3-5H2,1-2H3/t9-,11-/m1/s1
• InChI Key: REXAYAVYKVCRAT-MWLCHTKSSA-N
• Canonical SMILES: CC1CC(CCN1C(=O)C2=CC(=CN=C2)OS(=O)(=O)F)OC
• Isomeric SMILES: C[C@@H]1C[C@@H](CCN1C(=O)C2=CC(=CN=C2)OS(=O)(=O)F)OC
• Molecular Formula: C13H17FN2O5S
• Molecular Weight: 332.35 g/mol

Description

3-Fluorosulfonyloxy-5-[(2R,4R)-4-methoxy-2-methylpiperidine-1-carbonyl]pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is known to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of 3-Fluorosulfonyloxy-5-[(2R,4R)-4-methoxy-2-methylpiperidine-1-carbonyl]pyridine is still not fully understood. However, it is believed to work by inhibiting the production of pro-inflammatory cytokines and chemokines, as well as by reducing the activity of inflammatory cells such as neutrophils and macrophages.
Biochemical and Physiological Effects:
Studies have shown that 3-Fluorosulfonyloxy-5-[(2R,4R)-4-methoxy-2-methylpiperidine-1-carbonyl]pyridine can significantly reduce inflammation and pain in animal models of arthritis, asthma, and inflammatory bowel disease. In addition, this compound has also been shown to reduce neuropathic pain in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Fluorosulfonyloxy-5-[(2R,4R)-4-methoxy-2-methylpiperidine-1-carbonyl]pyridine in lab experiments is its potent anti-inflammatory and analgesic properties. However, one of the main limitations of this compound is its relatively complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research on 3-Fluorosulfonyloxy-5-[(2R,4R)-4-methoxy-2-methylpiperidine-1-carbonyl]pyridine. One possible direction is to further investigate its mechanism of action in order to identify new targets for the development of anti-inflammatory and analgesic drugs. Another potential direction is to explore the use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, research could also focus on developing new synthetic methods to improve the yield and scalability of the synthesis process.

Synthesis Methods

The synthesis of 3-Fluorosulfonyloxy-5-[(2R,4R)-4-methoxy-2-methylpiperidine-1-carbonyl]pyridine involves a multi-step process that starts with the reaction of 3-pyridylsulfonyl fluoride with 2R,4R-4-methoxy-2-methylpiperidine-1-carboxylic acid. The resulting intermediate is then treated with trifluoroacetic anhydride and triethylamine to yield the final product.

Scientific Research Applications

The anti-inflammatory and analgesic properties of 3-Fluorosulfonyloxy-5-[(2R,4R)-4-methoxy-2-methylpiperidine-1-carbonyl]pyridine make it a promising candidate for the development of new drugs to treat various inflammatory conditions such as arthritis, asthma, and inflammatory bowel disease. In addition, this compound has also shown potential in the treatment of neuropathic pain.